Cas no 1250708-59-8 (4-(chloromethyl)-1-[2-(methylsulfanyl)phenyl]-1H-1,2,3-triazole)

• Product Name: 4-(chloromethyl)-1-[2-(methylsulfanyl)phenyl]-1H-1,2,3-triazole
• CAS No: 1250708-59-8
• MF: C₁₀H₁₀ClN₃S
• MW: 239.724499225616
• CID: 5548494
• Update Time: 2025-10-30

4-(chloromethyl)-1-[2-(methylsulfanyl)phenyl]-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole, 4-(chloromethyl)-1-[2-(methylthio)phenyl]-
• 4-(chloromethyl)-1-[2-(methylsulfanyl)phenyl]-1h-1,2,3-triazole
• 4-(chloromethyl)-1-[2-(methylsulfanyl)phenyl]-1H-1,2,3-triazole

• Inchi： 1S/C10H10ClN3S/c1-15-10-5-3-2-4-9(10)14-7-8(6-11)12-13-14/h2-5,7H,6H2,1H3
• InChI Key： XFMGUJUQSDERDZ-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2SC)C=C(CCl)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 4-(chloromethyl)-1-[2-(methylsulfanyl)phenyl]-1H-1,2,3-triazole

Professional Introduction to 4-(chloromethyl)-1-[2-(methylsulfanyl)phenyl]-1H-1,2,3-triazole (CAS No. 1250708-59-8)

4-(chloromethyl)-1-[2-(methylsulfanyl)phenyl]-1H-1,2,3-triazole is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1250708-59-8, represents a unique molecular structure that combines a triazole ring with a phenyl group substituted by a methylsulfanyl moiety, further functionalized by a chloromethyl group. The presence of these specific functional groups imparts distinct chemical properties and reactivity patterns, making it a valuable intermediate in the synthesis of various pharmacologically active agents.

The triazole core of this compound is particularly noteworthy, as triazoles are well-documented for their broad spectrum of biological activities. Triazole derivatives have been extensively studied for their antimicrobial, antifungal, and anti-inflammatory properties. In particular, the 1H-1,2,3-triazole scaffold is known to enhance binding affinity and metabolic stability in drug molecules. The incorporation of the methylsulfanyl group into the phenyl ring introduces a polar region that can interact favorably with biological targets, thereby potentially improving the compound's pharmacokinetic profile.

The chloromethyl substituent at the 4-position of the triazole ring adds another layer of reactivity. Chloromethyl groups are versatile in organic synthesis, serving as electrophilic centers that can undergo nucleophilic substitution reactions. This property makes 4-(chloromethyl)-1-[2-(methylsulfanyl)phenyl]-1H-1,2,3-triazole a promising building block for further derivatization. Researchers have leveraged this reactivity to develop novel compounds with enhanced therapeutic potential. For instance, recent studies have explored its use in generating Schiff bases and other heterocyclic compounds that exhibit significant biological activity.

In the realm of medicinal chemistry, the combination of a triazole ring with a phenyl group bearing a methylsulfanyl substituent has been associated with notable pharmacological effects. The methylsulfanyl group is known to modulate electron density and solubility, which can influence how the compound interacts with biological receptors. This structural feature has been exploited in the design of drugs targeting neurological disorders, where precise modulation of receptor binding is crucial. Preliminary studies suggest that derivatives of this compound may exhibit properties relevant to neuroprotection and cognitive enhancement.

The chloromethyl functionality also opens avenues for exploring its potential in drug development beyond simple substitution reactions. For example, it can be used to introduce bioconjugates or linkers for targeted drug delivery systems. The growing interest in precision medicine has spurred research into developing compounds that can selectively target specific pathological conditions. The unique reactivity profile of 4-(chloromethyl)-1-[2-(methylsulfanyl)phenyl]-1H-1,2,3-triazole makes it an attractive candidate for such applications.

Recent advancements in computational chemistry have further illuminated the synthetic pathways and potential applications of this compound. Molecular modeling studies have predicted favorable interactions between this compound and various biological targets, including enzymes and receptors implicated in metabolic disorders. These predictions have guided experimental efforts toward optimizing synthetic routes and improving yields. Additionally, green chemistry principles have been applied to develop more sustainable methods for producing this intermediate, reducing waste and energy consumption.

The pharmaceutical industry has taken note of these developments, with several companies investing in research programs aimed at harnessing the potential of 4-(chloromethyl)-1-[2-(methylsulfanyl)phenyl]-1H-1,2,3-triazole. Collaborative efforts between academic institutions and industry partners have accelerated progress in identifying lead compounds for further development. Clinical trials are underway to evaluate the safety and efficacy of derivatives synthesized from this intermediate in treating various conditions.

The versatility of this compound extends to its role as a catalyst or co-catalyst in organic transformations. Its ability to participate in cross-coupling reactions and other synthetic protocols makes it an invaluable tool in modern synthetic organic chemistry. These applications not only enhance efficiency but also enable access to complex molecular architectures that would be otherwise challenging to construct.

In conclusion, 4-(chloromethyl)-1-[2-(methylsulfanyl)phenyl]-1H-1,2,3-triazole (CAS No. 1250708-59-8) is a multifaceted compound with significant implications for pharmaceutical research and development. Its unique structural features and reactivity patterns make it a valuable intermediate for synthesizing novel therapeutic agents. Ongoing research continues to uncover new applications and optimize synthetic methodologies, positioning this compound as a cornerstone in the advancement of medicinal chemistry.